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Compound of Interest

Compound Name: CNX-774
Cat. No.: B15577215
Get Quote
\ J

For researchers, scientists, and drug development professionals handling CNX-774, a potent
and irreversible Bruton's tyrosine kinase (BTK) inhibitor, adherence to proper disposal
procedures is a critical component of laboratory safety and regulatory compliance.[1][2] This
guide provides essential, step-by-step information for the safe handling and disposal of CNX-
774, ensuring the protection of laboratory personnel and the environment.

Essential Safety and Handling Before Disposal

Before initiating any disposal procedures, it is imperative to handle CNX-774 with appropriate
personal protective equipment (PPE). This includes safety glasses with side-shields, a lab coat,
and chemical-resistant gloves.[3][4] All handling of the compound, especially where dust or
aerosols may be generated, should be conducted in a well-ventilated area or a chemical fume
hood.[3][4]

Key Compound Information:
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Property Value
CAS Number 1202759-32-7
Molecular Formula C26H22FN703
Purity >98%

N DMSO: 100 mg/mL (200.2 mM), Ethanol: 2
Solubility

mg/mL (4.0 mM), Water: Insoluble

Storage Temperature -20°C

The data in this table is compiled from product information sheets.[1]

Step-by-Step Disposal Procedure

The disposal of CNX-774 must be carried out in accordance with all federal, state, and local
regulations.[3] The primary recommendation is to engage a licensed, professional waste
disposal company for the final disposal of the unused product.[3]

Step 1: Waste Identification and Segregation

» All waste containing CNX-774, including pure compound, contaminated labware (e.g., vials,
pipette tips), and contaminated PPE, must be treated as hazardous waste.

e This waste should be segregated from general laboratory trash and other chemical waste
streams to prevent cross-contamination.

Step 2: Containment and Labeling
o Collect all CNX-774 waste in a suitable, closed, and properly labeled container.[3][4]

e The label should clearly identify the contents as "Hazardous Waste" and include the name
"CNX-774".

Step 3: Preparing for Disposal
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e For unused or expired CNX-774, do not attempt to dispose of it down the drain, as it is
insoluble in water and this can lead to environmental contamination.[1][3][4]

e If required by the waste disposal company, prepare the material according to their specific
instructions. This may involve packaging the waste in a particular manner.

Step 4: Professional Waste Disposal

» Arrange for the collection and disposal of the CNX-774 waste through a licensed and
approved environmental management vendor.[3][5]

» Maintain all records of the waste disposal, including manifests and certificates of destruction,
for a minimum of three years, or as required by your institution and local regulations.[5]

Experimental Workflow for Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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